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Compound of Interest

Compound Name: 4-Ethoxy-2-butanol

CAS No.: 53892-34-5

Cat. No.: B13255081

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols and application notes for the use of 4-
Ethoxy-2-butanol in a laboratory setting. It covers its synthesis, common chemical

transformations, and its application as a solvent. Additionally, it includes protocols for assessing

its potential biological activity through cytotoxicity and acute toxicity screening.

Chemical and Physical Properties
4-Ethoxy-2-butanol is a secondary alcohol and an ether with the molecular formula C₆H₁₄O₂.

Its physical and chemical properties are summarized below.
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Property Value

Molecular Weight 118.17 g/mol

Appearance Colorless liquid (presumed)

Boiling Point
~123-125 °C (for the related 4-Ethoxy-2-

butanone)[1]

Solubility
Soluble in organic solvents; miscibility with

water may vary[1]

CAS Number 53892-34-5

Synthesis of 4-Ethoxy-2-butanol via Williamson
Ether Synthesis
This protocol describes the synthesis of 4-Ethoxy-2-butanol from 1-chloro-4-butanol and

sodium ethoxide, a classic example of the Williamson ether synthesis.[2]

Experimental Protocol

Materials:

1-chloro-4-butanol

Sodium metal

Anhydrous ethanol

Diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Round-bottom flask with reflux condenser

Stirring apparatus
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Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Preparation of Sodium Ethoxide: In a flame-dried round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon), add anhydrous ethanol. Carefully add sodium metal in

small portions to the ethanol with stirring. The reaction is exothermic and will produce

hydrogen gas. Continue adding sodium until the desired molar equivalent of sodium ethoxide

is formed.

Reaction: To the freshly prepared sodium ethoxide solution, add 1-chloro-4-butanol dropwise

at room temperature with vigorous stirring.

Reflux: After the addition is complete, heat the reaction mixture to reflux (approximately 78

°C for ethanol) and maintain for 4-6 hours. Monitor the reaction progress by thin-layer

chromatography (TLC).

Work-up: Cool the reaction mixture to room temperature and cautiously quench with a

saturated aqueous ammonium chloride solution.

Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50

mL).

Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer

over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a

rotary evaporator.

Purification: Purify the crude product by fractional distillation under reduced pressure to

obtain pure 4-Ethoxy-2-butanol.

Quantitative Data (Estimated)
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Parameter Value Reference

Starting Material 1-chloro-4-butanol [2]

Reagents Sodium, Anhydrous Ethanol [2]

Solvent Anhydrous Ethanol [2]

Reaction Temperature Reflux (~78 °C) [2]

Reaction Time 4-6 hours [2]

Yield 70-80% (Estimated) N/A

Workflow Diagram

Sodium Ethoxide Preparation

Ether Synthesis Purification

Sodium Metal Sodium Ethoxide Solution

Anhydrous Ethanol

Reaction Mixture1-chloro-4-butanol Reflux (4-6h) Crude 4-Ethoxy-2-butanol Aqueous Work-up Ether Extraction Drying & Concentration Pure 4-Ethoxy-2-butanol

Click to download full resolution via product page

Williamson Ether Synthesis Workflow

Chemical Transformations of 4-Ethoxy-2-butanol
Oxidation to 4-Ethoxy-2-butanone
This protocol describes the oxidation of the secondary alcohol 4-Ethoxy-2-butanol to the

corresponding ketone, 4-Ethoxy-2-butanone, using sodium dichromate in sulfuric acid.
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Experimental Protocol

Materials:

4-Ethoxy-2-butanol

Sodium dichromate (Na₂Cr₂O₇)

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether

Water

Round-bottom flask

Stirring apparatus

Ice bath

Separatory funnel

Distillation apparatus

Procedure:

Preparation of Oxidizing Solution: In a flask, dissolve sodium dichromate in water and slowly

add concentrated sulfuric acid with cooling in an ice bath.

Reaction: In a separate round-bottom flask, dissolve 4-Ethoxy-2-butanol in diethyl ether.

Slowly add the oxidizing solution to the alcohol solution with vigorous stirring, maintaining the

temperature with a water bath to control the exothermic reaction.

Separation: After the reaction is complete (indicated by a color change), transfer the mixture

to a separatory funnel. Separate the ether layer containing the product from the aqueous

layer.
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Extraction and Washing: Extract the aqueous layer with additional diethyl ether to recover

any remaining product. Combine the ether layers and wash them with water and then a

sodium bicarbonate solution to neutralize any remaining acid.

Drying and Purification: Dry the ether layer over an anhydrous drying agent (e.g., sodium

sulfate), filter, and remove the ether by distillation. The remaining crude 4-Ethoxy-2-butanone

can be further purified by fractional distillation.

Quantitative Data (Estimated)

Parameter Value Reference

Starting Material 4-Ethoxy-2-butanol [3]

Reagents
Sodium dichromate, Sulfuric

acid
[3]

Solvent Diethyl ether [3]

Reaction Temperature Controlled with a water bath [3]

Yield 60-70% (Estimated) N/A

Reaction Pathway

4-Ethoxy-2-butanol

4-Ethoxy-2-butanone

Oxidation

Na2Cr2O7, H2SO4

Click to download full resolution via product page

Oxidation of 4-Ethoxy-2-butanol

Application as a Solvent in Grignard Reactions
4-Ethoxy-2-butanol, being an ether, can potentially be used as a solvent for Grignard

reactions, provided it is rigorously dried. The ether oxygen can stabilize the Grignard reagent.
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[4] This protocol provides a general procedure for a Grignard reaction where 4-Ethoxy-2-
butanol could be substituted for a traditional ether solvent like diethyl ether or THF.

Experimental Protocol

Materials:

Magnesium turnings

An alkyl or aryl halide (e.g., bromobenzene)

Anhydrous 4-Ethoxy-2-butanol (as solvent)

A carbonyl compound (e.g., acetone)

Aqueous acid solution (e.g., 1M HCl) for work-up

Anhydrous diethyl ether (for extraction)

Round-bottom flask with a reflux condenser and a drying tube

Stirring apparatus

Addition funnel

Procedure:

Setup: Assemble a flame-dried three-necked round-bottom flask with a reflux condenser, an

addition funnel, and a mechanical stirrer. Ensure all glassware is scrupulously dry.

Grignard Reagent Formation: Place magnesium turnings in the flask. Add a solution of the

alkyl or aryl halide in anhydrous 4-Ethoxy-2-butanol to the addition funnel. Add a small

portion of the halide solution to the magnesium to initiate the reaction (indicated by bubbling

and a cloudy appearance). Once initiated, add the remaining halide solution dropwise to

maintain a gentle reflux.

Reaction with Carbonyl: After the Grignard reagent has formed, cool the flask in an ice bath.

Add a solution of the carbonyl compound in anhydrous 4-Ethoxy-2-butanol dropwise from
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the addition funnel.

Work-up: After the reaction is complete, quench the reaction by slowly adding a saturated

aqueous solution of ammonium chloride or dilute acid.

Extraction and Purification: Extract the product with diethyl ether, wash the organic layer, dry

it, and remove the solvent. The product can then be purified by distillation or

chromatography.

Logical Relationship Diagram

Anhydrous 4-Ethoxy-2-butanol

Grignard Reagent
(R-MgX)

Stabilizes

Magnesium Alkyl/Aryl Halide

Magnesium Alkoxide Adduct

Aldehyde or Ketone

Acidic Work-up

Alcohol Product

Click to download full resolution via product page

Role of Solvent in Grignard Reaction

Biological Activity Assessment
In Vitro Cytotoxicity Screening (MTT Assay)
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This protocol outlines a general procedure for assessing the cytotoxicity of 4-Ethoxy-2-butanol
on a mammalian cell line using the MTT assay. This assay measures the metabolic activity of

cells, which is an indicator of cell viability.[5]

Experimental Protocol

Materials:

Mammalian cell line (e.g., HeLa, A549)

Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

4-Ethoxy-2-butanol

Phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or acidified isopropanol)

96-well cell culture plates

Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and

incubate for 24 hours to allow for cell attachment.

Treatment: Prepare serial dilutions of 4-Ethoxy-2-butanol in the cell culture medium.

Remove the old medium from the cells and add the medium containing different

concentrations of the test compound. Include a vehicle control (medium with the same

amount of solvent used to dissolve the compound, if any) and a negative control (untreated

cells).

Incubation: Incubate the cells with the compound for 24, 48, or 72 hours.
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MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4

hours at 37°C.

Solubilization: Remove the MTT-containing medium and add the solubilization solution to

dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration compared to

the untreated control. Plot the results to determine the IC50 value (the concentration of the

compound that inhibits 50% of cell growth).

Quantitative Data (Hypothetical)

Concentration (mM) % Cell Viability (Mean ± SD)

0 (Control) 100 ± 5.2

1 95 ± 4.8

10 82 ± 6.1

50 55 ± 7.3

100 25 ± 4.5

Estimated IC50 ~60 mM

Acute Oral Toxicity Assessment (LD50 Estimation)
The following is a general description based on OECD guidelines for acute oral toxicity testing.

The actual execution of such tests requires specialized facilities and ethical approval. This is for

informational purposes only.[6] The LD50 is the dose of a substance that is lethal to 50% of the

test animals.

General Procedure Outline:

Animal Selection: Typically, young adult rats of a single strain are used.
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Dosing: The test substance is administered in a single dose by gavage. A range of doses is

used across different groups of animals.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Data Collection: Observations include changes in skin, fur, eyes, and behavior. Body weight

is recorded at the start and end of the study.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

LD50 Calculation: The LD50 value is calculated using statistical methods, such as the probit

method.

Quantitative Data (Estimated from Related Compounds)

Compound Animal Model LD50 (mg/kg bw) Reference

C8–10 Alkoxy

Alcohols
Rat 810–1660 [7]

Propargyl alcohol Rat (male) 110 [8]

Propargyl alcohol Rat (female) 55 [8]

4-Ethoxy-2-butanol

(Estimated)
Rat 500 - 2000 N/A

Toxicity Testing Workflow
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Workflow for Biological Activity Assessment

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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